Cas no 2171257-90-0 ((2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid)

• Product Name: (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid
• CAS No: 2171257-90-0
• MF: C₂₃H₂₅N₃O₆
• MW: 439.461106061935
• CID: 6482307
• PubChem ID: 165535825
• Update Time: 2025-06-08

(2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid
• 2171257-90-0
• (2R)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid
• EN300-1502937

• Inchi： 1S/C23H25N3O6/c1-2-19(22(29)30)26-21(28)12-24-20(27)11-25-23(31)32-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,2,11-13H2,1H3,(H,24,27)(H,25,31)(H,26,28)(H,29,30)/t19-/m1/s1
• InChI Key： TUJDVORPADEBCU-LJQANCHMSA-N
• SMILES： O(C(NCC(NCC(N[C@@H](C(=O)O)CC)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.17433553g/mol
• Monoisotopic Mass: 439.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Additional information on (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid

Introduction to (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic Acid (CAS No. 2171257-90-0)

The compound (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid, identified by its CAS number 2171257-90-0, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This intricate molecular structure, characterized by its multiple functional groups, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of a fluorene moiety and multiple amide linkages suggests a high degree of structural complexity, which may contribute to unique biochemical interactions and pharmacological properties.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in the quest for innovative therapeutic agents. The fluorene group, a prominent feature in this compound, is widely recognized for its role in enhancing the solubility and bioavailability of pharmaceuticals. Furthermore, the methoxycarbonyl group introduces a carboxylic acid derivative, which is often utilized in the synthesis of peptidomimetics and protease inhibitors. These structural elements collectively contribute to the compound's potential as a versatile scaffold for drug discovery.

The amide functionalities within the molecule are particularly noteworthy, as they are frequently employed in the design of bioactive molecules due to their ability to mimic peptide bonds and interact with biological targets. Specifically, the sequence of acetamido units in this compound may facilitate interactions with enzymes and receptors, thereby modulating cellular processes. This aspect has been extensively studied in the context of developing targeted therapies for various diseases, including cancer and inflammatory disorders.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular architecture to achieve desired pharmacokinetic profiles. The butanoic acid tail at one end of the molecule likely contributes to its lipophilicity, influencing how it is metabolized and excreted by the body. By carefully balancing hydrophilic and hydrophobic regions, researchers can enhance the compound's bioavailability and reduce off-target effects. This balance is crucial for developing drugs that are both effective and safe for clinical use.

The stereochemistry of this compound, indicated by the (2R) configuration at the second carbon atom, is another critical factor that influences its biological activity. Chiral molecules often exhibit distinct pharmacological properties depending on their spatial arrangement, making stereochemical control a pivotal consideration in drug design. The (R)-configuration suggests that this compound may interact with specific biological pathways in a manner that differs from its enantiomer or racemic mixture.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with tailored properties. Techniques such as molecular docking and virtual screening have been instrumental in identifying promising candidates like (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid. These computational methods complement traditional experimental approaches by providing insights into how a molecule might behave within a biological system before it is synthesized and tested.

In vitro studies have begun to elucidate the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in disease progression. For instance, its structure resembles known inhibitors of proteases that play roles in cancer metastasis and inflammation. By targeting these enzymes, the compound could disrupt pathological processes and restore normal cellular function.

Additionally, the fluorene moiety has been explored for its photophysical properties, which could be leveraged in imaging techniques or photoactivatable drugs. While this aspect remains under investigation, it opens up possibilities for developing theranostic agents—drugs that can both diagnose and treat disease—that could significantly improve patient outcomes.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. Advanced synthetic methodologies have been developed to construct intricate frameworks like this one with high precision. Techniques such as solid-phase peptide synthesis (SPPS) combined with transition-metal-catalyzed reactions have enabled researchers to assemble these molecules efficiently while maintaining stereochemical integrity.

As interest in personalized medicine grows, compounds like (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid are being evaluated for their potential to modulate specific biological pathways based on individual genetic profiles. By understanding how variations in molecular structure influence activity, researchers can develop more effective treatments tailored to individual patients' needs.

Regulatory agencies continue to evolve their guidelines for evaluating new drug candidates, emphasizing safety and efficacy through comprehensive preclinical studies. This compound is currently undergoing rigorous testing to assess its toxicity profile and therapeutic potential before it can be considered for clinical trials. Such evaluations are essential steps toward ensuring that innovative molecules like this one meet stringent standards before reaching patients.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in drug discovery over recent decades. Open innovation models allow researchers from different disciplines to share knowledge and resources efficiently while addressing complex challenges like developing novel therapeutics for unmet medical needs. This collaborative spirit has been instrumental in advancing projects involving compounds such as this one.